Tetrabromophenol Blue sodium salt
Tetrabromophenol Blue sodium salt
Brand Name:
Vulcanchem
CAS No.:
108321-10-4
VCID:
VC0012658
InChI:
InChI=1S/C19H6Br8O5S.Na/c20-7-1-5(2-8(21)17(7)28)11(6-3-9(22)18(29)10(23)4-6)12-13(24)14(25)15(26)16(27)19(12)33(30,31)32;/h1-4,28H,(H,30,31,32);/q;+1/p-1
SMILES:
C1=C(C=C(C(=C1Br)O)Br)C(=C2C=C(C(=O)C(=C2)Br)Br)C3=C(C(=C(C(=C3Br)Br)Br)Br)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C19H5Br8NaO5S
Molecular Weight:
1007.5 g/mol
Tetrabromophenol Blue sodium salt
CAS No.: 108321-10-4
Main Products
VCID: VC0012658
Molecular Formula: C19H5Br8NaO5S
Molecular Weight: 1007.5 g/mol
| CAS No. | 108321-10-4 |
|---|---|
| Product Name | Tetrabromophenol Blue sodium salt |
| Molecular Formula | C19H5Br8NaO5S |
| Molecular Weight | 1007.5 g/mol |
| IUPAC Name | sodium;2,3,4,5-tetrabromo-6-[(3,5-dibromo-4-hydroxyphenyl)-(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate |
| Standard InChI | InChI=1S/C19H6Br8O5S.Na/c20-7-1-5(2-8(21)17(7)28)11(6-3-9(22)18(29)10(23)4-6)12-13(24)14(25)15(26)16(27)19(12)33(30,31)32;/h1-4,28H,(H,30,31,32);/q;+1/p-1 |
| Standard InChIKey | GFMOPDHPAXHAQX-UHFFFAOYSA-M |
| Isomeric SMILES | C1=C(C=C(C(=C1Br)O)Br)C(=C2C=C(C(=O)C(=C2)Br)Br)C3=C(C(=C(C(=C3Br)Br)Br)Br)S(=O)(=O)[O-].[Na+] |
| SMILES | C1=C(C=C(C(=C1Br)O)Br)C(=C2C=C(C(=O)C(=C2)Br)Br)C3=C(C(=C(C(=C3Br)Br)Br)Br)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | C1=C(C=C(C(=C1Br)O)Br)C(=C2C=C(C(=O)C(=C2)Br)Br)C3=C(C(=C(C(=C3Br)Br)Br)Br)S(=O)(=O)[O-].[Na+] |
| PubChem Compound | 4118680 |
| Last Modified | Nov 11 2021 |
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